Cas no 943606-84-6 (1-chloro-6-methyl-5-nitro-isoquinoline)

1-chloro-6-methyl-5-nitro-isoquinoline structure

943606-84-6 structure

Product Name:1-chloro-6-methyl-5-nitro-isoquinoline

CAS No:943606-84-6

MF:C₁₀H₇ClN₂O₂

MW:222.627781152725

MDL:MFCD09264575

CID:1015884

PubChem ID:22622221

Update Time:2024-10-25

1-chloro-6-methyl-5-nitro-isoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1-chloro-6-methyl-5-nitro-
- 1-chloro-6-Methyl-5-nitroisoquinoline
- 1-chloro-6-methyl-5-nitro-Isoquinoline
- 1-Chloro-6-methyl-5-nitroisoquinoline (ACI)
- IWLPTUUERGDBAR-UHFFFAOYSA-N
- SY098473
- PB29635
- AS-19963
- CS-0052588
- AKOS022879589
- MFCD09264575
- 943606-84-6
- P10722
- SCHEMBL2260806
- DB-301377
- 1-chloro-6-methyl-5-nitro-isoquinoline
- MDL： MFCD09264575
- Inchi： 1S/C10H7ClN2O2/c1-6-2-3-8-7(9(6)13(14)15)4-5-12-10(8)11/h2-5H,1H3
- InChI Key： IWLPTUUERGDBAR-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(C)=CC=C2C=1C=CN=C2Cl)=O

Computed Properties

Exact Mass: 222.0196052g/mol
Monoisotopic Mass: 222.0196052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 58.7Å²

1-chloro-6-methyl-5-nitro-isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB458131-1 g	1-Chloro-6-methyl-5-nitroisoquinoline	943606-84-6		1g	€133.10	2023-07-18
abcr	AB458131-5 g	1-Chloro-6-methyl-5-nitroisoquinoline	943606-84-6		5g	€403.40	2023-07-18
abcr	AB458131-10 g	1-Chloro-6-methyl-5-nitroisoquinoline	943606-84-6		10g	€728.10	2023-07-18
Chemenu	CM222956-10g	1-Chloro-6-methyl-5-nitroisoquinoline	943606-84-6	95%	10g	$425	2021-08-04
Chemenu	CM222956-25g	1-Chloro-6-methyl-5-nitroisoquinoline	943606-84-6	95%	25g	$842	2021-08-04
Chemenu	CM222956-100g	1-Chloro-6-methyl-5-nitroisoquinoline	943606-84-6	95%	100g	$2338	2021-08-04
TRC	C378315-1g	1-chloro-6-methyl-5-nitroisoquinoline	943606-84-6		1g	$ 50.00	2022-06-01
TRC	C378315-5g	1-chloro-6-methyl-5-nitroisoquinoline	943606-84-6		5g	$ 65.00	2022-06-01
TRC	C378315-10g	1-chloro-6-methyl-5-nitroisoquinoline	943606-84-6		10g	$ 80.00	2022-06-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01074-10g	1-chloro-6-methyl-5-nitroisoquinoline	943606-84-6	95%	10g	$1050	2023-09-07

1-chloro-6-methyl-5-nitro-isoquinoline Production Method

Production Method 1

943606-83-5

943606-84-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane ; rt; 3 h, rt → 70 °C

Reference

: Isoquinoline derivatives as Raf kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 2

943606-83-5

943606-84-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane ; rt; 7 h, rt

Reference

: Preparation of isoquinoline-5-carboxamide derivatives as protein kinase inhibitors

, Korea, , ,

Production Method 3

943606-83-5

943606-84-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane ; rt; 7 h, reflux

Reference

: Preparation of thieno[3,2-d]pyrimidine derivatives having inhibitory activity for protein kinases

, World Intellectual Property Organization, , ,

Production Method 4

943606-83-5

943606-84-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Chloroform ; rt; rt → 70 °C; 3 h, 70 °C

Reference

: Preparation of nitrogen-containing bicyclic heteroaryl compounds as antitumor agents

, United States, , ,

Production Method 5

943606-83-5

943606-84-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane ; rt; 3 h, rt → 70 °C

Reference

: Selective Inhibitors of the Mutant B-Raf Pathway: Discovery of a Potent and Orally Bioavailable Aminoisoquinoline

Smith, Adrian L.; De Morin, Frenel F.; Paras, Nick A.; Huang, Qi; Petkus, Jeffrey K.; et al, Journal of Medicinal Chemistry, 2009, 52(20), 6189-6192

Production Method 6

943606-83-5

943606-84-6

Reaction Conditions

1.1 Reagents: Lithium chloride , Phosphorus oxychloride Solvents: Dimethylformamide , Acetonitrile ; 17 h, 35 - 45 °C; 1 h, 20 - 30 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7 - 8, < 30 °C; 1 h, 20 - 30 °C

Reference

: Synthesis of a bis-mesylate salt of 4-amino-N-(1-((3-chloro-2-fluorophenyl)amino)-6-methylisoquinolin-5-yl)thieno[3,2-d]pyrimidine-7-carboxamide and intermediates

, World Intellectual Property Organization, , ,

Production Method 7

943606-83-5

943606-84-6

Reaction Conditions

1.1 Reagents: Lithium chloride , Phosphorus oxychloride Catalysts: Dimethylformamide Solvents: Acetonitrile ; 17 h, 35 - 45 °C

Reference

: An Efficient Second-Generation Manufacturing Process for the pan-RAF Inhibitor Belvarafenib

Zell, Daniel ; Dalziel, Michael E.; Carrera, Diane E.; Stumpf, Andreas ; Bachmann, Stephan; et al, Organic Process Research & Development, 2021, 25(10), 2338-2350